Cas no 87802-14-0 (1,3,4-Oxadiazol-2(3H)-one, 5-(2-benzoxazolyl)-3-methyl-)

• Product name: 1,3,4-Oxadiazol-2(3H)-one, 5-(2-benzoxazolyl)-3-methyl-
• CAS No: 87802-14-0
• MF: C₁₀H₇N₃O₃
• MW: 217.180881738663
• CID: 652231
• PubChem ID: 44457794

1,3,4-Oxadiazol-2(3H)-one, 5-(2-benzoxazolyl)-3-methyl- Chemical and Physical Properties

Names and Identifiers

• 1,3,4-Oxadiazol-2(3H)-one, 5-(2-benzoxazolyl)-3-methyl-
• 5-(1,3-benzoxazol-2-yl)-3-methyl-1,3,4-oxadiazol-2-one
• CHEMBL22989
• 87802-14-0
• 5-(Benzo[d]oxazol-2-yl)-3-methyl-1,3,4-oxadiazol-2(3H)-one
• DTXSID40659177
• 5-(1,3-Benzoxazol-2-yl)-3-methyl-1,3,4-oxadiazol-2(3H)-one

• Inchi： InChI=1S/C10H7N3O3/c1-13-10(14)16-9(12-13)8-11-6-4-2-3-5-7(6)15-8/h2-5H,1H3
• InChI Key： AAYBWUURARSOSK-UHFFFAOYSA-N
• SMILES： CN1C(=O)OC(=N1)C2=NC3=CC=CC=C3O2

Computed Properties

• Exact Mass: 217.04874109g/mol
• Monoisotopic Mass: 217.04874109g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 67.9Ų